2-Bromothiazole-4-carboxamide
Overview
Description
“2-Bromothiazole-4-carboxamide” is a chemical compound with the molecular formula C4H3BrN2OS . It is used in laboratory settings and is not intended for food, drug, pesticide, or biocidal product use .
Synthesis Analysis
The synthesis of 2-aminothiazole-4-carboxylate Schiff bases, which are similar to this compound, has been documented . Ethyl 2-aminothiazole-4-carboxylate was synthesized by reacting ethyl bromopyruvate and thiourea. The product was collected as off-white precipitates .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C4H3BrN2OS/c5-4-7-2 (1-9-4)3 (6)8/h1H, (H2,6,8)
.
Chemical Reactions Analysis
2-Aminothiazole derivatives, which are similar to this compound, have been synthesized and characterized by FTIR and NMR (1H and 13C) . These compounds showed moderate to significant antibacterial and antifungal potential .
Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 207.05 g/mol . The compound has a density of 1.934g/cm3 and a boiling point of 390.7ºC at 760 mmHg .
Scientific Research Applications
Molecular Correlates and Biomarker Analyses in Cancer Treatment Research on atezolizumab (anti-PD-L1) combined with bevacizumab (anti-VEGF) versus sunitinib in renal cell carcinoma reveals insights into the molecular profiles and biomarker analyses, suggesting that prediction of outcomes with anti-VEGF and immunotherapy may be possible. The study highlights that angiogenesis, T-effector/IFN-γ response, and myeloid inflammatory gene expression signatures were differentially associated with progression-free survival across treatments, providing mechanistic insights into how blocking VEGF may overcome resistance to immune checkpoint blockade (McDermott et al., 2018).
Metabolic Pathway Modulation in Diabetes Intravenous administration of AICAR, an AMPK activator, has shown to reduce hepatic glucose output and inhibit whole-body lipolysis in type 2 diabetic patients. This discovery sheds light on the potential of AMPK pathway modulation in managing blood glucose and fatty acid metabolism in diabetes (Boon et al., 2008).
Chemotherapeutic Efficacy in Soft Tissue Sarcomas A study on the therapeutic use of Adriamycin (Adr) in soft tissue sarcomas examined the influence of dosing schedules and the addition of imidazole carboxamide (DTIC) to Adr. The research confirmed that the combination of DTIC plus Adr enhances the response rate of Adr alone in soft tissue sarcomas, contributing to our understanding of chemotherapeutic regimens in this domain (Borden et al., 1987).
Mechanisms of Antineoplastic Effects Tiazofurin, a C-nucleoside, exhibits antineoplastic effects potentially through a state of guanine nucleotide depletion. The study on tiazofurin highlighted its mechanism of action, indicating the inhibition of inosine-5'-monophosphate dehydrogenase by its anabolite, thiazole-4-carboxamide adenine dinucleotide. This insight contributes to understanding the biochemical pathways involved in cancer treatment (Melink et al., 1985).
Mechanism of Action
Target of Action
Thiazole derivatives, which include 2-bromothiazole-4-carboxamide, have been found to exhibit a wide range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives, in general, have been found to impact a variety of biochemical pathways, often resulting in downstream effects such as antimicrobial, antiviral, and antitumor activities .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Safety and Hazards
The compound is classified as harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation . The safety information includes several precautionary statements, such as avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Biochemical Analysis
Biochemical Properties
Thiazole derivatives have been shown to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Thiazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Thiazole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-bromo-1,3-thiazole-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2OS/c5-4-7-2(1-9-4)3(6)8/h1H,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FELGLJBDEZWZPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)Br)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20671913 | |
Record name | 2-Bromo-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20671913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
848501-94-0 | |
Record name | 2-Bromo-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20671913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-1,3-thiazole-4-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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